Cas no 20735-05-1 (9H-Xanthene, 9,9-dichloro-)

• Product Name: 9H-Xanthene, 9,9-dichloro-
• CAS No: 20735-05-1
• MF: C₁₃H₈Cl₂O
• MW: 251.108021736145
• CID: 3903115
• PubChem ID: 12998423
• Update Time: 2025-04-22

9H-Xanthene, 9,9-dichloro- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene, 9,9-dichloro-
• InChI=1/C13H8Cl2O/c14-13(15)9-5-1-3-7-11(9)16-12-8-4-2-6-10(12)13/h1-8
• DTXSID90514621
• SCHEMBL8984710
• 9,9-dichloro-xanthene
• 9,9-dichloroxanthene
• 20735-05-1
• DB-156847
• 9,9-dichloro-9H-xanthene

• Inchi： 1S/C13H8Cl2O/c14-13(15)9-5-1-3-7-11(9)16-12-8-4-2-6-10(12)13/h1-8H
• InChI Key： SGGIHYKPQIJQJS-UHFFFAOYSA-N
• SMILES： ClC1(C2C=CC=CC=2OC2C=CC=CC1=2)Cl

Computed Properties

• Exact Mass: 249.9952203g/mol
• Monoisotopic Mass: 249.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans